5-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(pyridin-2-yl)pyrimidine
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Overview
Description
The compound “5-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(pyridin-2-yl)pyrimidine” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and two pyridine rings, which are six-membered rings with one nitrogen atom . The molecule also contains a trifluoromethyl group (-CF3), which is a functional group in organic chemistry consisting of three fluorine atoms attached to a carbon atom .
Scientific Research Applications
- Kinase Inhibitors : This compound’s pyrimidine core makes it a promising scaffold for designing kinase inhibitors. Researchers can modify its substituents to target specific kinases involved in diseases like cancer or inflammatory disorders .
- Antiviral Agents : The trifluoromethyl group enhances lipophilicity, potentially improving antiviral activity. Scientists explore derivatives of this compound as potential antiviral agents .
- Herbicides : The pyridine and pyrimidine moieties contribute to herbicidal activity. Researchers investigate derivatives for weed control in agriculture .
- Fungicides : The trifluoromethyl group may enhance fungicidal properties. Scientists explore derivatives for crop protection .
- Organic Semiconductors : The electron-rich pyridine and pyrimidine rings make this compound interesting for organic electronics. Researchers study its derivatives as potential semiconductors in thin-film transistors and solar cells .
- Ligands for Transition Metals : The nitrile group allows coordination with transition metals. Researchers synthesize ligands based on this compound for metal complexes with applications in catalysis or materials science .
- Fluorescent Probes : The trifluoromethyl group can enhance fluorescence. Scientists explore derivatives as fluorescent probes for detecting specific analytes or biomolecules .
- Radiolabeled Derivatives : Researchers can introduce isotopes (e.g., 14C or 3H) to study metabolism, distribution, and excretion. Radiolabeled derivatives of this compound help elucidate pharmacokinetic properties .
Medicinal Chemistry and Drug Development
Agrochemicals and Crop Protection
Materials Science and Organic Electronics
Coordination Chemistry and Metal Complexes
Analytical Chemistry and Sensors
Pharmacokinetics and Metabolism Studies
Safety And Hazards
This compound is likely to be hazardous, as indicated by the GHS07 warning symbol . It may cause serious eye irritation, skin irritation, and respiratory irritation, and it may be harmful if swallowed or inhaled . Therefore, appropriate safety precautions should be taken when handling this compound .
properties
IUPAC Name |
5-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-pyridin-2-ylpyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H8ClF3N4/c16-11-5-10(15(17,18)19)8-21-13(11)9-6-22-14(23-7-9)12-3-1-2-4-20-12/h1-8H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZKBWNQGOOFMMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NC=C(C=N2)C3=C(C=C(C=N3)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H8ClF3N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(pyridin-2-yl)pyrimidine |
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